Cas no 898768-92-8 (1-cyclohexyl-3-(4-fluorophenyl)propan-1-one)

1-Cyclohexyl-3-(4-fluorophenyl)propan-1-one is a fluorinated ketone compound featuring a cyclohexyl group and a 4-fluorophenyl moiety. Its structural design combines aromatic and aliphatic components, making it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances its reactivity and potential for further functionalization, while the cyclohexyl group contributes to stability and lipophilicity. This compound is useful in the development of bioactive molecules due to its balanced electronic and steric properties. It is typically handled under controlled conditions to ensure purity and optimal performance in synthetic applications.
1-cyclohexyl-3-(4-fluorophenyl)propan-1-one structure
898768-92-8 structure
Product Name:1-cyclohexyl-3-(4-fluorophenyl)propan-1-one
CAS No:898768-92-8
MF:C15H19FO
MW:234.309168100357
MDL:MFCD03843606
CID:868785
PubChem ID:24726216
Update Time:2025-11-03

1-cyclohexyl-3-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-3-(4-fluorophenyl)propan-1-one
    • CYCLOHEXYL 2-(4-FLUOROPHENYL)ETHYL KETONE
    • 898768-92-8
    • DTXSID40644609
    • CYCLOHEXYL2-(4-FLUOROPHENYL)ETHYLKETONE
    • AKOS016021686
    • MFCD03843606
    • MDL： MFCD03843606
    • Inchi： 1S/C15H19FO/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h6-7,9-10,13H,1-5,8,11H2
    • InChI Key： IALHEVJFCFBOGR-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)CCC(C1CCCCC1)=O

Computed Properties

  • Exact Mass: 234.14200
  • Monoisotopic Mass: 234.141993387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.90770

1-cyclohexyl-3-(4-fluorophenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-cyclohexyl-3-(4-fluorophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206358-1g
cyclohexyl 2-(4-fluorophenyl)ethyl ketone
 898768-92-8 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206358-2g
cyclohexyl 2-(4-fluorophenyl)ethyl ketone
 898768-92-8 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206358-5g
cyclohexyl 2-(4-fluorophenyl)ethyl ketone
 898768-92-8 97%
5g
 ￡2025.00 2022-03-01
abcr
AB366382-1 g
Cyclohexyl 2-(4-fluorophenyl)ethyl ketone; 97%
 898768-92-8
1g
 €846.80 2022-06-10
abcr
AB366382-1g
Cyclohexyl 2-(4-fluorophenyl)ethyl ketone, 97%; .
 898768-92-8 97%
1g
 €932.10 2025-04-15
abcr
AB366382-2g
Cyclohexyl 2-(4-fluorophenyl)ethyl ketone, 97%; .
 898768-92-8 97%
2g
 €1674.30 2025-04-15
A2B Chem LLC
AH92270-1g
Cyclohexyl 2-(4-fluorophenyl)ethyl ketone
 898768-92-8 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH92270-2g
Cyclohexyl 2-(4-fluorophenyl)ethyl ketone
 898768-92-8 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH92270-5g
Cyclohexyl 2-(4-fluorophenyl)ethyl ketone
 898768-92-8 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1782856-1g
Cyclohexyl 2-(4-fluorophenyl)ethyl ketone
 898768-92-8 98%
1g
 ￥23562.00 2024-04-26

1-cyclohexyl-3-(4-fluorophenyl)propan-1-one Related Literature

Related Categories

898768-92-8 (1-cyclohexyl-3-(4-fluorophenyl)propan-1-one) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd